1-(4-Amino-2-(chloromethyl)phenyl)-2-bromopropan-1-one

• Molecular Formula: C10H11BrClNO
• Molecular Weight: 276.56 g/mol
• IUPAC Name: 1-[4-amino-2-(chloromethyl)phenyl]-2-bromopropan-1-one
• InChI: InChI=1S/C10H11BrClNO/c1-6(11)10(14)9-3-2-8(13)4-7(9)5-12/h2-4,6H,5,13H2,1H3
• InChI Key: PYBFMPKOIVYYNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=C(C=C(C=C1)N)CCl)Br

Description

1-(4-Amino-2-(chloromethyl)phenyl)-2-bromopropan-1-one (CAS: 1807049-10-0) is a halogenated propanone derivative with the molecular formula C₁₀H₁₁BrClNO and a molar mass of 276.56 g/mol . Its structure features a propanone backbone substituted with a bromine atom at position 2 and a 4-amino-2-(chloromethyl)phenyl group at position 1. Key physicochemical properties include a predicted density of 1.527 g/cm³, boiling point of 416.9°C, and pKa of 1.31, indicating moderate acidity . This compound serves as a synthetic intermediate in organic chemistry, particularly in the preparation of pharmaceuticals or agrochemicals due to its reactive bromine and chloromethyl groups.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Propanone Derivatives

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Melting Point (°C)	Notable Features	Reference
1-(4-Amino-2-(chloromethyl)phenyl)-2-bromopropan-1-one	C₁₀H₁₁BrClNO	276.56	4-Amino, 2-chloromethyl, 2-bromo	N/A	High reactivity due to halogen and amino groups
1-(4-(Chloromethyl)phenyl)-2-(dimethyl(oxo)-λ⁶-sulfanylidene)ethan-1-one (1f)	C₁₁H₁₁ClO₂S	254.72	4-Chloromethyl, sulfanylidene	137.3–138.5	Sulfur-containing group enhances stability; DFT-studied catalytic activity
2-Bromo-1-(4-methylphenyl)-3-phenylprop-2-en-1-one	C₁₆H₁₃BrO	301.18	Bromo, methylphenyl, enone	N/A	Chalcone derivative with conjugated double bond; synthesized via bromination/elimination
1-(4-Chlorophenyl)-2-cyclopropylpropan-1-one	C₁₂H₁₃ClO	208.68	Cyclopropyl, 4-chlorophenyl	N/A	Cyclopropane ring introduces steric hindrance
2-Bromo-1-chlorophenyl-3-(4-methoxyphenyl)prop-2-en-1-one	C₁₆H₁₂BrClO₂	351.62	Bromo, chlorophenyl, methoxyphenyl	N/A	Enone system with electron-donating methoxy group

Isomeric and Positional Variants

lists isomers of the target compound with substituent positional differences:

• 1-[2-Amino-6-(chloromethyl)phenyl]-2-bromopropan-1-one (CAS: 1804219-55-3): The chloromethyl and amino groups are at positions 6 and 2, respectively, altering steric and electronic effects compared to the target compound .
• 1-[2-Amino-6-(bromomethyl)phenyl]propan-1-one (CAS: 1806524-50-4): Bromine replaces chlorine on the methyl group, increasing electrophilicity but reducing stability due to bromide’s higher leaving-group tendency .

Research Findings and Data Trends

• Thermal Stability: The target compound’s predicted boiling point (416.9°C) exceeds that of simpler brominated propanones (e.g., ~300°C for 2-bromoacetophenone derivatives), likely due to intermolecular hydrogen bonding from the amino group .
• Synthetic Yields: Halogenated propanones with electron-withdrawing groups (e.g., bromo, chloro) typically exhibit moderate yields (50–60%), as seen in for urea derivatives . The target compound’s synthesis would likely require optimized conditions to manage competing reactions at the amino and halide sites.